6-((5-((2-methylbenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methylphenyl)-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N5O2S/c1-14-6-5-9-18(10-14)27-19(11-17-12-20(28)24-21(29)23-17)25-26-22(27)30-13-16-8-4-3-7-15(16)2/h3-10,12H,11,13H2,1-2H3,(H2,23,24,28,29)
• InChI Key: VNQKQLPPSOKQRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC=CC=C3C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol

Description

6-((5-((2-methylbenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H21N5O2S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((2-methylbenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((2-methylbenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

A study by Lahmidi et al. (2019) investigated a derivative of pyrimidine, which included a 1,2,4-triazolo[1,5-a]pyrimidine ring, similar to the chemical structure . They found that the compound showed antibacterial activity against various bacterial strains, suggesting potential applications in developing new antibacterial agents.

Structural and Spectral Analysis

Ashraf et al. (2019) Ashraf et al. (2019) synthesized novel pyrimidine derivatives, including detailed structural and spectral analysis. This type of research is crucial for understanding the properties and potential applications of new chemical compounds.

Antidiabetic Properties

A study conducted in 1982 by Sohda et al. (1982) synthesized compounds related to thiazolidine-2,4-diones, which showed significant hypoglycemic and hypolipidemic activities in diabetic mice. This indicates the potential of pyrimidine derivatives in the treatment of diabetes.

Antitumor Activity

The antitumor potential of pyrimidine derivatives was explored by Grivsky et al. (1980), who synthesized a compound that inhibited mammalian dihydrofolate reductase and showed activity against carcinomas in rats, indicating its potential as an anticancer agent.

Anti-HIV Activity

Tang et al. (2015) Tang et al. (2015) synthesized a pyrimidine derivative to observe changes in biological activity after N-3 hydroxylation. The compound showed enhanced anti-HIV activity, suggesting its potential use in HIV treatment.

Anti-Inflammatory and Analgesic Agents

A study by Abu‐Hashem et al. (2020) synthesized new heterocyclic compounds derived from pyrimidine, which displayed significant anti-inflammatory and analgesic activities, indicating their potential as therapeutic agents in treating pain and inflammation.

Herbicidal Activities

Huazheng (2013) Huazheng (2013) synthesized pyrimidine-2,4(1H,3H)-dione compounds that demonstrated effective herbicidal activities, suggesting their use in agricultural applications.